Cas no 2091452-62-7 (1H-Pyrazole-4-methanamine, 3-iodo-N,1-dimethyl-)

• Product Name: 1H-Pyrazole-4-methanamine, 3-iodo-N,1-dimethyl-
• CAS No: 2091452-62-7
• MF: C₆H₁₀IN₃
• MW: 251.068172931671
• CID: 5267592
• Update Time: 2025-10-29

1H-Pyrazole-4-methanamine, 3-iodo-N,1-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-methanamine, 3-iodo-N,1-dimethyl-

• Inchi： 1S/C6H10IN3/c1-8-3-5-4-10(2)9-6(5)7/h4,8H,3H2,1-2H3
• InChI Key： KRWZFLAADJTERN-UHFFFAOYSA-N
• SMILES： N1(C)C=C(CNC)C(I)=N1

Additional information on 1H-Pyrazole-4-methanamine, 3-iodo-N,1-dimethyl-

Chemical Profile of 1H-Pyrazole-4-methanamine, 3-iodo-N,1-dimethyl- (CAS No. 2091452-62-7)

1H-Pyrazole-4-methanamine, 3-iodo-N,1-dimethyl-, identified by its CAS number 2091452-62-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class, a heterocyclic structure known for its broad range of biological activities and applications in drug development. The presence of an iodine substituent at the 3-position and methyl groups at the N1 and C4 positions introduces unique reactivity and potential therapeutic properties, making it a valuable scaffold for synthetic chemists and biologists.

The pyrazole core is a versatile pharmacophore, frequently incorporated into molecules targeting various diseases due to its ability to interact with biological targets in multiple ways. The structural features of 1H-Pyrazole-4-methanamine, 3-iodo-N,1-dimethyl- enable its use as a building block in the synthesis of more complex molecules. Specifically, the iodine atom at the 3-position serves as a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are widely employed in drug discovery to introduce aryl or vinyl groups. This flexibility allows researchers to modify the compound’s properties and explore its potential in different therapeutic contexts.

In recent years, there has been growing interest in pyrazole derivatives due to their demonstrated efficacy in treating conditions ranging from infectious diseases to cancer. The N,N-dimethyl substitution at the 1-position enhances the compound’s lipophilicity, potentially improving its cell membrane penetration and bioavailability—a critical factor in drug design. Additionally, the methanamine group at the 4-position provides a site for further derivatization, enabling the creation of diverse analogs with tailored biological activities.

Current research highlights the role of 1H-Pyrazole-4-methanamine, 3-iodo-N,1-dimethyl- in developing novel antimicrobial agents. Pyrazole derivatives have shown promise against resistant bacterial strains by inhibiting key enzymes involved in bacterial metabolism. The iodine substituent further enhances this potential by allowing for selective binding to bacterial enzymes while minimizing toxicity to host cells. Studies have demonstrated that compounds with similar structural motifs can disrupt bacterial cell wall synthesis or interfere with DNA replication, offering new avenues for combating infections.

The pharmaceutical industry has also explored this compound’s utility in oncology research. The pyrazole scaffold is known to modulate kinases and other signaling proteins critical in cancer progression. By incorporating bulky substituents like iodine and methyl groups, researchers can fine-tune interactions with target proteins, leading to more potent and selective inhibitors. Preliminary studies suggest that derivatives of 1H-Pyrazole-4-methanamine, 3-iodo-N,1-dimethyl- may exhibit inhibitory effects on tyrosine kinases, which are overactive in many cancers.

From a synthetic chemistry perspective, 1H-Pyrazole-4-methanamine, 3-iodo-N,1-dimethyl- serves as an excellent precursor for generating libraries of compounds for high-throughput screening (HTS). Its modular structure allows for rapid diversification via automated synthesis platforms, enabling researchers to identify lead compounds efficiently. Advances in flow chemistry have further streamlined the preparation of such derivatives, reducing reaction times and improving yields—a crucial consideration in industrial-scale drug development.

The compound’s stability under various conditions also makes it suitable for long-term storage and transport without degradation. This reliability is essential for both academic research laboratories and pharmaceutical companies where consistency in material quality is paramount. Furthermore, its compatibility with green chemistry principles—such as solvent efficiency and minimal waste generation—aligns with modern trends toward sustainable chemical practices.

In conclusion,1H-Pyrazole-4-methanamine, 3-iodo-N,1-dimethyl- (CAS No. 2091452-62-7) represents a promising candidate for further exploration in medicinal chemistry. Its unique structural features offer opportunities for developing novel therapeutics across multiple disease areas. As research continues to uncover new biological targets and synthetic methodologies, this compound is likely to remain a cornerstone of innovation in drug discovery programs worldwide.